Cas no 1797642-68-2 (1'-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one)

• Product Name: 1'-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one
• CAS No: 1797642-68-2
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 5372901
• Update Time: 2025-05-17

1'-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),3′-piperidin]-3-one, 1′-[(1,6-dihydro-1-methyl-6-oxo-3-pyridazinyl)carbonyl]-
• 1'-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

• Inchi： 1S/C18H17N3O4/c1-20-15(22)8-7-14(19-20)16(23)21-10-4-9-18(11-21)13-6-3-2-5-12(13)17(24)25-18/h2-3,5-8H,4,9-11H2,1H3
• InChI Key： YZHVQZHSFLDOBJ-UHFFFAOYSA-N
• SMILES： C12(CCCN(C(C3=NN(C)C(=O)C=C3)=O)C1)C1=C(C=CC=C1)C(=O)O2

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 565.9±60.0 °C(Predicted)
• pka: -1.31±0.20(Predicted)

Additional information on 1'-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

1'-(1-Methyl-6-Oxo-1,6-Dihydropyridazine-3-Carbonyl)-3H-Spiro[2-Benzofuran-1,3'-Piperidine]-3-One: A Comprehensive Overview

The compound with CAS No. 1797642-68-2, known as 1'-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spiro structure, which combines a benzofuran moiety with a piperidine ring system. The presence of the dihydropyridazine group further enhances its structural complexity and potential functional properties.

Recent studies have highlighted the spiro[benzofuran-piperidine] core as a promising scaffold for the development of bioactive compounds. This structural motif has been shown to exhibit diverse pharmacological activities, including antioxidant, anti-inflammatory, and anticancer properties. The integration of the dihydropyridazine group into this core introduces additional functional groups that can modulate the compound's interactions with biological targets.

The synthesis of 1'-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic aromatic substitution, to construct this intricate molecule. These methods not only demonstrate the versatility of modern synthetic techniques but also pave the way for the creation of related compounds with tailored properties.

In terms of pharmacological applications, this compound has shown remarkable potential in targeting key enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to inhibit certain kinases associated with cancer progression. The dihydropyridazine group plays a crucial role in these interactions by providing a platform for hydrogen bonding and π-interactions with biomolecular targets.

Moreover, the benzofuran moiety contributes significantly to the compound's stability and bioavailability. This aromatic system enhances the molecule's solubility in both aqueous and organic media, making it an attractive candidate for drug delivery systems. Recent advancements in nanotechnology have enabled researchers to encapsulate this compound within lipid nanoparticles, further improving its therapeutic efficacy.

The combination of these structural features makes 1'-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one a versatile tool for exploring novel therapeutic strategies. Its ability to modulate multiple biological pathways simultaneously suggests that it could serve as a lead compound for developing multi-target drugs. Such drugs hold great promise in addressing complex diseases that involve interconnected molecular mechanisms.

In conclusion, the compound with CAS No. 1797642-68-2 represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, combined with cutting-edge synthetic methods and innovative drug delivery systems, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover its full potential, this molecule is poised to make significant contributions to the field of medicinal chemistry.